1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline

• IUPAC Name: 4-[(2Z)-1-(4-methylphenyl)sulfonyl-2-(2-phenoxyethylidene)-3H-indol-3-yl]morpholine
• InChI: InChI=1S/C27H28N2O4S/c1-21-11-13-23(14-12-21)34(30,31)29-25-10-6-5-9-24(25)27(28-16-19-32-20-17-28)26(29)15-18-33-22-7-3-2-4-8-22/h2-15,27H,16-20H2,1H3/b26-15-
• InChI Key: MDAWQNGWSXQYHY-YSMPRRRNSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C3=CC=CC=C3C(C2=CCOC4=CC=CC=C4)N5CCOCC5
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N\2C3=CC=CC=C3C(/C2=C/COC4=CC=CC=C4)N5CCOCC5
• Molecular Formula: C27H28N2O4S
• Molecular Weight: 476.6 g/mol

Description

1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline, also known as MS-PPOH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline involves the inhibition of various enzymes and pathways involved in cancer growth, inflammation, and neurodegeneration. 1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline has been found to inhibit the activity of phosphodiesterase (PDE) enzymes, which are involved in the regulation of various cellular processes such as cell proliferation and inflammation. 1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline has also been found to inhibit the activity of histone deacetylase (HDAC) enzymes, which are involved in the regulation of gene expression. By inhibiting these enzymes, 1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline can modulate various cellular processes and pathways involved in cancer growth, inflammation, and neurodegeneration.
Biochemical and Physiological Effects:
1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. 1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline has also been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Furthermore, 1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline in lab experiments is its high potency and specificity. 1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline has been found to be a highly potent inhibitor of PDE and HDAC enzymes, making it a valuable tool for studying the role of these enzymes in various cellular processes. However, one of the limitations of using 1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline in lab experiments is its low solubility in aqueous solutions, which can make it difficult to use in some experimental setups.

Future Directions

There are several future directions for the study of 1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline. One direction is to further explore its potential applications in cancer therapy. 1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline has shown promising results in inhibiting the growth of cancer cells, and further studies could help identify its potential as a cancer treatment. Another direction is to explore its potential as a treatment for neurodegenerative diseases. 1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline has been found to have neuroprotective effects, and further studies could help identify its potential as a treatment for Alzheimer's and Parkinson's. Additionally, further studies could help identify the optimal dosage and administration of 1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline for various applications.

Synthesis Methods

The synthesis of 1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline involves the reaction of indoline-2-carboxaldehyde, 4-methylbenzenesulfonyl chloride, and 4-morpholineethanamine in the presence of a base catalyst. The reaction takes place in a solvent such as dichloromethane or ethyl acetate, and the product is obtained after purification by column chromatography.

Scientific Research Applications

1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline has been extensively studied for its potential applications in various fields of science. It has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases. 1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. It has also been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as arthritis. Furthermore, 1-[(4-methylphenyl)sulfonyl]-3-(4-morpholinyl)-2-(2-phenoxyethylidene)indoline has been found to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.